Cas no 2228232-42-4 (2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228232-42-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5777995
• PubChem ID: 165833621
• Update Time: 2023-11-15

2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228232-42-4
• EN300-1756505
• 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid
• 2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H12N2O2/c1-9(2)5-10(9,8(13)14)7-3-11-6-12-4-7/h3-4,6H,5H2,1-2H3,(H,13,14)
• InChI Key： ILECVXYNCSMQHN-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN=CN=C2)CC1(C)C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.1Ų